N-(2-aminophenyl)-1-(2,2-dichlorocyclopropyl)methanesulfonamide

• IUPAC Name: N-(2-aminophenyl)-1-(2,2-dichlorocyclopropyl)methanesulfonamide
• InChI: InChI=1S/C10H12Cl2N2O2S/c11-10(12)5-7(10)6-17(15,16)14-9-4-2-1-3-8(9)13/h1-4,7,14H,5-6,13H2
• InChI Key: RYEUUKLAGQYQJG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(Cl)Cl)CS(=O)(=O)NC2=CC=CC=C2N
• Molecular Formula: C10H12Cl2N2O2S
• Molecular Weight: 295.18 g/mol

Description

N-(2-aminophenyl)-1-(2,2-dichlorocyclopropyl)methanesulfonamide (DCPMSA) is a synthetic molecule that has been used in a variety of scientific research applications in recent years. It has been used in a range of experiments, from biochemical studies to physiological studies, and has shown great promise in advancing our understanding of the molecular basis of many diseases. DCPMSA has been found to have a number of interesting properties, such as its ability to interact with other molecules, its low toxicity, and its ability to act as a catalyst in certain reactions. In

Scientific Research Applications

Synthetic Applications

• Heterocyclic Compound Synthesis : The reaction of N-substituted methanesulfonamides with terminal acetylenes, in the presence of a palladium catalyst, yields methylsulfonyl-indoles with various functional groups. This method offers a one-step synthesis route for substituted indoles, demonstrating the utility of N-substituted methanesulfonamides in heterocyclic synthesis (Sakamoto et al., 1988).

• Benzoxazole Formation : Methanesulfonic acid acts as a catalyst in the synthesis of 2-substituted benzoxazoles from 2-aminophenol and acid chlorides, indicating the potential use of similar sulfonamide structures in creating benzoxazole derivatives (Kumar et al., 2008).

Structural and Spectroscopic Studies

• Molecular Structure Analysis : Studies on compounds like N-(2,3-dichlorophenyl)methanesulfonamide provide insights into the molecular conformation, bond parameters, and hydrogen bonding patterns, which are crucial for understanding the bioactive conformation and receptor interactions of similar compounds (Gowda et al., 2007).

• Spectroscopic and Computational Studies : The structural characterization of complexes, such as those formed by 4-nitrophenyl[bis(ethylsulfonyl)]methane, through spectroscopic and computational methods, helps in understanding the interactions and reactivity of sulfonamide derivatives (Binkowska et al., 2001).

Chemical Reactivity and Mechanisms

• Aminolysis Reactions : The aminolysis of epoxides using sulfonamide compounds as catalysts or reactants has been explored for the synthesis of beta-amino alcohols and ionic liquids, demonstrating the versatility of sulfonamide derivatives in organic synthesis (Fringuelli et al., 2004).

• Generation of Aminoxyl Radicals : The oxidation of N-phenyl-1-(2-oxo-1-azacycloalkyl)methanesulfonamides to generate aminoxyl radicals showcases the potential of sulfonamide derivatives in radical chemistry and possibly in the development of radical-based drugs or materials (Burian et al., 2006).